Cas no 1361538-35-3 (2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361538-35-3
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995734
• Update Time: 2025-10-30

2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-7-4-9(12(16)10(15)5-7)8-3-6(13(17,18)19)1-2-11(8)20(21)22/h1-5H
• InChI Key： ZXBDNLWDAITJPD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=C(C(F)(F)F)C=CC=1[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl

Introduction to 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361538-35-3)

2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361538-35-3) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its biphenyl core, which is substituted with a nitro group, multiple chlorine atoms, and a trifluoromethyl group. These functional groups contribute to its distinctive chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl is C₁₄H₆Cl₃F₃N₂O₂, and its molecular weight is approximately 404.54 g/mol. The compound's high degree of substitution and the presence of electron-withdrawing groups such as the nitro and trifluoromethyl moieties make it an interesting subject for study in terms of its electronic and steric properties.

In recent years, the study of halogenated biphenyls has been a focal point in both academic and industrial research. These compounds are known for their stability and resistance to degradation, which can be advantageous in certain applications but also raises concerns about environmental persistence. The specific structure of 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl adds an additional layer of complexity due to the presence of the nitro group, which can influence its reactivity and biological activity.

The synthesis of 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. One common approach involves the sequential introduction of the chlorine atoms followed by the nitration and trifluoromethylation steps. The choice of reagents and solvents plays a crucial role in ensuring high yields and purity of the final product.

In terms of its physical properties, 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl is generally a solid at room temperature with a melting point ranging from 100 to 110°C. Its solubility in common organic solvents such as dichloromethane and acetone is moderate, making it suitable for various chemical reactions and analytical techniques.

The biological activity of 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl has been the subject of several studies. Research has shown that halogenated biphenyls can exhibit a range of biological effects, including cytotoxicity and potential endocrine-disrupting properties. However, the specific impact of this compound on living systems remains an area of ongoing investigation. Preliminary studies suggest that the presence of the nitro group may enhance its cytotoxic effects, making it a candidate for further exploration in drug discovery and development.

In the context of pharmaceutical research, compounds with similar structures have been evaluated for their potential as anticancer agents due to their ability to induce apoptosis in cancer cells. The unique combination of functional groups in 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl may offer new avenues for developing more effective therapeutic agents with improved selectivity and reduced side effects.

Beyond its potential applications in medicine, 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl has also been studied for its use in materials science. Its high thermal stability and chemical resistance make it a promising candidate for use in advanced materials such as coatings and polymers. Additionally, its electronic properties have led to investigations into its potential as a component in organic electronic devices.

The environmental impact of halogenated biphenyls is another important consideration. While these compounds are known for their persistence in the environment, recent advances in green chemistry have focused on developing more sustainable synthesis methods that minimize environmental harm. Research into biodegradable alternatives or more efficient degradation pathways for these compounds continues to be an active area of study.

In conclusion, 2'-Nitro-2,3,5-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361538-35-3) is a multifaceted compound with a wide range of potential applications in chemistry, pharmaceuticals, materials science, and environmental research. Its unique molecular structure offers opportunities for further exploration and development across multiple scientific disciplines. As research continues to advance our understanding of this compound's properties and behavior, it is likely to play an increasingly important role in various fields.